![molecular formula C16H12N2 B3192864 5,5'-Bi-1H-indole CAS No. 66134-18-7](/img/structure/B3192864.png)
5,5'-Bi-1H-indole
Overview
Description
Indole is a planar bicyclic molecule in which a benzene ring is fused to the 2,3-positions of a pyrrole ring . It’s an important element of many natural and synthetic molecules with significant biological activity . Indole derivatives are crucial in medicinal chemistry due to their physiological action .
Synthesis Analysis
Indole and its derivatives can be synthesized by various methods . For example, Indole-5-carboxaldehyde is used as a reactant in the preparation of curcumin derivatives and in the synthesis of para-para stilbenophanes .
Molecular Structure Analysis
Structurally, indole is a planar bicyclic molecule in which a benzene ring is fused to the 2,3-positions of a pyrrole ring . According to Huckel’s rule, indole is aromatic in nature .
Chemical Reactions Analysis
Indole derivatives are known to undergo various chemical reactions. For example, Indole-5-carboxaldehyde is used as a reactant in the preparation of curcumin derivatives and in the synthesis of para-para stilbenophanes .
Physical And Chemical Properties Analysis
Indole is a relatively weak basic chemical. This results from the delocalization of the nitrogen lone pair into the free-to-move-electronic system within the indole ring .
Scientific Research Applications
Synthesis and Functionalization
- The indole nucleus, including 5,5'-Bi-1H-indole, is a crucial structural component in a wide range of biologically active natural and synthetic compounds. It has been extensively studied in organic chemistry for over a century. Techniques like the Madelung indole synthesis are pivotal for the synthesis of 5,5'-biindole, showcasing its importance in organic synthesis and chemical research (Cacchi & Fabrizi, 2005) (Quintanilla-Licea et al., 2006).
DNA-Based Electrochemical Biosensors
- This compound derivatives have been studied for their potential in DNA-based electrochemical biosensors. These compounds show an effect on human tumor cells by binding to DNA at adenine-thymidine rich regions. This application demonstrates the biomedical relevance of this compound in cancer research and therapeutic development (Maciejewska et al., 2006).
Anion Sensing Applications
- Indole derivatives, including this compound, are significant due to their biological activity and technological applications. Their role in anion sensing, particularly the ability to recognize and sense certain anions like fluoride and bisulfate, is noteworthy. This finding is crucial in the development of new sensing technologies and analytical chemistry (Bayindir & Saracoglu, 2016).
X-ray Crystallography and Structural Analysis
- The solid-state structure of this compound derivatives has been analyzed using X-ray diffraction and NMR methods. This type of structural analysis is fundamental in understanding the chemical properties and potential applications of these compounds (Rasztawicka et al., 2007).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
5-(1H-indol-5-yl)-1H-indole | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12N2/c1-3-15-13(5-7-17-15)9-11(1)12-2-4-16-14(10-12)6-8-18-16/h1-10,17-18H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UWPKHWUPVNWYQS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=CN2)C=C1C3=CC4=C(C=C3)NC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12N2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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